Cas no 252333-72-5 (Isotaxiresinol 9,9'-acetonide)
Isotaxiresinol 9,9'-acetonide structure
Product Name:Isotaxiresinol 9,9'-acetonide
CAS No:252333-72-5
MF:C22H26O6
MW:386.438247203827
CID:842369
PubChem ID:102004573
Update Time:2025-04-19
Isotaxiresinol 9,9'-acetonide Chemical and Physical Properties
Names and Identifiers
-
- Isotaxiresinol 9,9'-acetonide
- Isotaxiresinol 9,9\'-acetonide
- 4-[(5aR,6S,11aR)-8-hydroxy-9-methoxy-3,3-dimethyl-1,5,5a,6,11,11a-hexahydrobenzo[h][2,4]benzodioxepin-6-yl]benzene-1,2-diol
- AKOS040761913
- Isotaxiresinol 9,9/'-acetonide
- 252333-72-5
- FS-9327
- 4-[(5aR, 6S, 11aR)-8-hydroxy-9-methoxy-3, 3-dimethyl-1, 5, 5a, 6, 11, 11a-hexahydrobenzo[h][2, 4]benzodioxepin-6-yl]benzene-1, 2-diol
- 4-[(5aR,6S,11aR)-1,5,5a,6,11,11a-Hexahydro-8-hydroxy-9-methoxy-3,3-dimethylnaphtho[2,3-e][1,3]dioxepin-6-yl]-1,2-benzenediol
- DTXSID301104038
- [ "" ]
-
- Inchi: 1S/C22H26O6/c1-22(2)27-10-14-6-13-8-20(26-3)19(25)9-15(13)21(16(14)11-28-22)12-4-5-17(23)18(24)7-12/h4-5,7-9,14,16,21,23-25H,6,10-11H2,1-3H3/t14-,16-,21-/m0/s1
- InChI Key: GACLBPGDLVRRRN-HTZUNMPGSA-N
- SMILES: O1C(C)(C)OC[C@@H]2CC3C=C(C(=CC=3[C@H](C3C=CC(=C(C=3)O)O)[C@H]2C1)O)OC
Computed Properties
- Exact Mass: 386.17293854g/mol
- Monoisotopic Mass: 386.17293854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 539
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 88.4Ų
Experimental Properties
- Color/Form: Powder
Isotaxiresinol 9,9'-acetonide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4333-1 mg |
Isotaxiresinol 9,9'-acetonide |
252333-72-5 | 1mg |
¥2595.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I47370-5mg |
Isotaxiresinol 9,9'-acetonide |
252333-72-5 | ,HPLC≥96.0% | 5mg |
¥5120.0 | 2023-09-07 | |
| TargetMol Chemicals | TN4333-1 mg |
Isotaxiresinol 9,9'-acetonide |
252333-72-5 | 98% | 1mg |
¥ 2,595 | 2023-07-11 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4333-1mg |
Isotaxiresinol 9,9'-acetonide |
252333-72-5 | 1mg |
¥ 2595 | 2023-09-07 | ||
| TargetMol Chemicals | TN4333-1mg |
Isotaxiresinol 9,9'-acetonide |
252333-72-5 | 1mg |
¥ 2595 | 2024-07-20 | ||
| A2B Chem LLC | AF65876-5mg |
Isotaxiresinol 9,9'-acetonide |
252333-72-5 | 96.0% | 5mg |
$635.00 | 2024-04-20 | |
| TargetMol Chemicals | TN4333-1mg |
Isotaxiresinol 9,9'-acetonide |
252333-72-5 | 1mg |
¥ 2595 | 2024-07-24 |
Isotaxiresinol 9,9'-acetonide Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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